Cas no 138553-26-1 (5-Chloro-3H-1,2-benzodithiol-3-one)

5-Chloro-3H-1,2-benzodithiol-3-one structure
138553-26-1 structure
Product Name:5-Chloro-3H-1,2-benzodithiol-3-one
CAS No:138553-26-1
MF:C7H3ClOS2
MW:202.681118249893
CID:2773173
PubChem ID:71342264
Update Time:2025-04-21

5-Chloro-3H-1,2-benzodithiol-3-one Chemical and Physical Properties

Names and Identifiers

    • DTXSID70769051
    • 5-Chloro-3H-1,2-benzodithiol-3-one
    • 138553-26-1
    • Inchi: 1S/C7H3ClOS2/c8-4-1-2-6-5(3-4)7(9)11-10-6/h1-3H
    • InChI Key: CPGSEUYINMZOAT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C(=O)SS2)C=1

Computed Properties

  • Exact Mass: 201.9313848Da
  • Monoisotopic Mass: 201.9313848Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 67.7Ų
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